methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride
Overview
Description
Methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride, commonly referred to as MCPB, is a synthetic compound that has been used in many scientific research applications. It is a white, odorless solid that is soluble in water and organic solvents. MCPB is a versatile compound that can be used in a variety of laboratory experiments, and its wide range of applications have made it a popular choice for researchers.
Scientific Research Applications
MCPB is widely used in scientific research due to its versatility and wide range of applications. It has been used as a reagent in a variety of chemical reactions, including the synthesis of pharmaceuticals and other compounds. In addition, it has been used as a catalyst in the synthesis of polymers and as a stabilizing agent for certain proteins and enzymes. MCPB has also been used to study the structure and function of proteins, as well as to study the binding of molecules to proteins.
Mechanism of Action
MCPB acts as a proton shuttle, transferring protons between molecules in a reaction. This allows the reaction to proceed at a faster rate, and it can also be used to control the pH of the reaction mixture. MCPB can also be used to facilitate the formation of stable complexes between molecules, and it can be used to increase the solubility of certain molecules in aqueous solutions.
Biochemical and Physiological Effects
MCPB has been found to have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, as well as to inhibit the activity of others. It has also been found to have an effect on the transport of certain molecules across cell membranes, and it has been shown to increase the solubility of certain proteins and peptides.
Advantages and Limitations for Lab Experiments
MCPB has a number of advantages when it comes to laboratory experiments. It is a relatively inexpensive reagent, and it is easy to obtain in large quantities. In addition, it is a stable compound that is not prone to decomposition or oxidation, and it is soluble in both water and organic solvents. However, MCPB can be toxic in large doses, and it can also interfere with certain biochemical reactions.
Future Directions
MCPB has a wide range of potential applications in scientific research, and there are a number of possible future directions that could be explored. For example, MCPB could be used to study the structure and function of proteins on a molecular level, as well as to study the binding of molecules to proteins. In addition, it could be used to study the effects of various compounds on the activity of enzymes, and it could be used to study the transport of molecules across cell membranes. Finally, MCPB could be used to study the effects of various compounds on the solubility of proteins and peptides.
Synthesis Methods
MCPB can be synthesized by a multi-step procedure that involves the reaction of piperazine and 2-cyano-5-chlorobenzoic acid in an aqueous solution. The reaction is catalyzed by an acid, such as hydrochloric acid, and the product is then purified by recrystallization. This method has been found to be the most efficient and cost-effective way to produce MCPB in large quantities.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride involves the reaction of 2-cyano-5-(piperazin-1-yl)benzoic acid with methanol and hydrochloric acid to form the desired product.", "Starting Materials": [ "2-cyano-5-(piperazin-1-yl)benzoic acid", "Methanol", "Hydrochloric acid" ], "Reaction": [ "To a solution of 2-cyano-5-(piperazin-1-yl)benzoic acid in methanol, add hydrochloric acid.", "Heat the reaction mixture at reflux for several hours.", "Cool the reaction mixture and filter the resulting solid.", "Wash the solid with cold methanol and dry under vacuum to obtain the desired product, methyl 2-cyano-5-(piperazin-1-yl)benzoate hydrochloride." ] } | |
CAS RN |
2703782-39-0 |
Molecular Formula |
C13H16ClN3O2 |
Molecular Weight |
281.7 |
Purity |
95 |
Origin of Product |
United States |
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